Cas no 78205-93-3 (Bis(ethylcyclopentadienyl)hafniumdichloride)

• Product Name: Bis(ethylcyclopentadienyl)hafniumdichloride
• CAS No: 78205-93-3
• MF: C₁₄H₁₈Cl₂Hf
• MW: 435.688727855682
• MDL: MFCD00143766
• CID: 59957
• PubChem ID: 17833083
• Update Time: 2025-04-18

Bis(ethylcyclopentadienyl)hafniumdichloride Chemical and Physical Properties

Names and Identifiers

• Bis(ethylcyclopentadienyl)hafnium(IV) dichloride
• 2-ethylcyclopenta-1,3-diene,hafnium(4+),dichloride
• [(C5H4Et)2HfCl2]
• BIS(ETHYLCYCLOPENTADIENYL)HAFNIUM DICHLORIDE
• bis-ethylcyclopentadienyl hafnium dichloride
• Dichlorobis[(1,2,3,4,5-η)-1-ethyl-2,4-cyclopentadien-1-yl]hafnium
• Hafnium,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]
• MFCD00143766
• Hafnium,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]-
• SCHEMBL817970
• 2-ethylcyclopenta-1,3-diene;hafnium(4+);dichloride
• 78205-93-3
• Bis(ethylcyclopentadienyl)hafniumdichloride

• MDL： MFCD00143766
• Inchi： 1S/2C7H9.2ClH.Hf/c2*1-2-7-5-3-4-6-7;;;/h2*3,5H,2,4H2,1H3;2*1H;/q2*-1;;;+4/p-2
• InChI Key： QPMBILXTOFKMLI-UHFFFAOYSA-L
• SMILES： [Hf+4].[Cl-].[Cl-].[C-]1CC=CC=1CC.[C-]1CC=CC=1CC

Computed Properties

• Exact Mass: 436.02500
• Monoisotopic Mass: 436.02512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 220 ºC (dec.)
• PSA: 0.00000
• LogP: 4.98240
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Bis(ethylcyclopentadienyl)hafniumdichloride Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons